Cas no 871913-86-9 (Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI))
871913-86-9 structure
Product Name:Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI)
CAS No:871913-86-9
MF:C28H28ClN5O4S
MW:566.07102394104
CID:658958
Update Time:2023-03-28
Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI) Chemical and Physical Properties
Names and Identifiers
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- Adenosine,2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate
- Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI)
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- Inchi: 1S/C28H28ClN5O4S/c1-16-9-7-8-12-18(16)13-30-23-20-24(33-27(29)32-23)34(15-31-20)25-22-21(37-28(2,3)38-22)19(39-25)14-36-26(35)17-10-5-4-6-11-17/h4-12,15,19,21-22,25H,13-14H2,1-3H3,(H,30,32,33)/t19-,21-,22-,25-/m1/s1
- InChI Key: UKFPGPNRNGPECJ-PTGPVQHPSA-N
- SMILES: C(OC(=O)C1=CC=CC=C1)[C@H]1S[C@@H](N2C3C(=C(N=C(Cl)N=3)NCC3=CC=CC=C3C)N=C2)[C@@H]2OC(O[C@H]12)(C)C
Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI) Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Wan Lab Chip, 2020,20, 4528-4538
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